N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C14H11ClFNO2/c1-19-13-7-4-10(15)8-12(13)17-14(18)9-2-5-11(16)6-3-9/h2-8H,1H3,(H,17,18)
• InChI Key: QFJIENCCWZGWHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H11ClFNO2
• DSSTOX Substance ID: DTXSID101248199
• Molecular Weight: 279.69 g/mol
• CAS RN: 196804-61-2

Description

N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamide, also known as CFTR-Inhibitor-172, is a small molecule that has been widely used in scientific research for its ability to inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein is responsible for regulating the flow of chloride ions across cell membranes, and mutations in the CFTR gene can lead to cystic fibrosis, a life-threatening genetic disease. In

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 acts as a competitive inhibitor of CFTR, binding to the ATP-binding site of the protein and preventing its activation. This inhibition leads to a decrease in chloride ion transport across cell membranes, which can have a variety of downstream effects on cellular and physiological processes.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. In vitro, N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 has been shown to inhibit CFTR-mediated chloride ion transport in a dose-dependent manner, with an IC50 value of around 300 nM. In vivo, N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 has been shown to reduce CFTR-mediated chloride ion transport in the sweat glands of healthy volunteers, indicating that it can effectively inhibit CFTR function in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 is its specificity for CFTR, which allows researchers to study the effects of CFTR inhibition without affecting other ion channels or transporters. However, one limitation of N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 is its relatively low potency, which can make it difficult to achieve complete inhibition of CFTR function in some experimental systems. Additionally, N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 has been shown to have some off-target effects at high concentrations, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172. One area of interest is the development of more potent and selective CFTR inhibitors, which could improve the efficacy of CFTR-targeted therapies for cystic fibrosis. Another area of interest is the use of N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 in combination with other drugs to enhance its therapeutic effects. Finally, there is ongoing research on the role of CFTR in other disease states, such as cancer and inflammatory bowel disease, which could lead to new applications for N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 in these areas.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 has been used extensively in scientific research to study the role of CFTR in various cellular processes and disease states. One of the main applications of N-(5-chloro-2-methoxyphenyl)-4-fluorobenzamideor-172 is in the development of new therapies for cystic fibrosis. By inhibiting CFTR function, researchers can study the effects of CFTR dysfunction on cellular and physiological processes, and identify potential targets for drug development.